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Compound of Interest

Compound Name: Ethyl 4-amino-3-chlorobenzoate

Cat. No.: B1348115

In the landscape of synthetic organic chemistry, particularly within pharmaceutical
development, the strategic value of an intermediate is measured by its versatility and the
efficiency with which it can be elaborated into complex, high-value molecules. Ethyl 4-amino-
3-chlorobenzoate (CAS No: 82765-44-4) is a prime exemplar of such a pivotal building block.
[1][2][3] This disubstituted aminobenzoate ester serves as a highly functionalized scaffold,
offering multiple reactive sites that can be selectively manipulated. Its core structure, featuring
an aniline moiety, a chloro substituent, and an ethyl ester, provides chemists with a robust
platform for constructing intricate molecular architectures, most notably in the synthesis of
targeted therapeutics.

The presence of the amino group ortho to a chlorine atom and para to an ethyl ester group
creates a unique electronic and steric environment. The amino group acts as a powerful
directing group and a nucleophilic center, while the chloro atom can participate in cross-
coupling reactions or serve to modulate the electronic properties of the ring. The ester
functionality provides a handle for further modifications, such as hydrolysis to the
corresponding carboxylic acid or conversion into amides and hydrazides. This guide, intended
for researchers and drug development professionals, will explore the synthesis,
characterization, and critical applications of Ethyl 4-amino-3-chlorobenzoate, providing field-
proven insights and detailed protocols to underscore its role as a key chemical intermediate.

Physicochemical and Spectroscopic Profile
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A thorough understanding of a chemical intermediate's properties is fundamental to its effective
use. The data below, compiled from various authoritative sources, provides a comprehensive
overview of Ethyl 4-amino-3-chlorobenzoate.

Property Value Source(s)
Molecular Formula CoH10CINO2 [41[5][6]
Molecular Weight 199.63 g/mol [4161[7]
CAS Number 82765-44-4 [1][2][4115]
Appearance White to orange powder/solid [819]
Melting Point 80-84°C [51[71[8]
Boiling Point 333°C at 760 mmHg [7]

Density 1.3+0.1 g/cm3 [7]
SMILES S:c(;:i)C(:O)CFCC:C(N)C(CI) 0]

MFDTVONVIRHHBR-
InChiKey [417
UHFFFAOYSA-N

Table 2: Spectroscopic Data for Structural Verification
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Wavenumber (v,
Technique cm~*) | Chemical Interpretation Source
Shift (6, ppm)

Asymmetric &
Symmetric N-H

FT-IR (KBr) 3487, 3356 _ _ [8]
stretching of primary

amine

Asymmetric &
2985, 2900 Symmetric C-H [8]
stretching of CHs

C=0 stretching of the

1689 [8]
ester
Aromatic C=C
1624, 1593, 1508 _ [8]
stretching
759 C-Cl stretching [8]
1H NMR (300 MHz,
7.75 (d, 1H) Ar-H [8]
DMSO-ds)
7.63 (dd, 1H) Ar-H [8]
6.83 (s, 1H) Ar-H [8]
6.21 (s, 2H) NH:2 [8]
4.23 (q, 2H) -O-CH2-CHs [8]
1.27 (t, 3H) -O-CH2-CHs [8]

Synthesis Protocol: Esterification of 4-amino-3-
chlorobenzoic acid

The most direct and widely adopted method for preparing Ethyl 4-amino-3-chlorobenzoate is
the Fischer esterification of its corresponding carboxylic acid. The use of thionyl chloride
(SOCI2) as a catalyst and dehydrating agent is a common and efficient variation of this process.
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Experimental Workflow: Synthesis of Ethyl 4-amino-3-
chlorobenzoate

Step 1: Reaction Setup

Suspend 4-amino-3-chlorobenzoic acid
in absolute Ethanol

Y

[Cool mixture to -15°C]

Step 2: Reagent Addition
L

Add Thionyl Chloride (SOCIz)
dropwise, keeping T < -10°C

Step 3: Reaction Progression
A

[Stir at 40°C for 30 mirD

\

4
Reflux for 3 hours

Step 4: Work-up & Purification
v

Filter the precipitate

Y

[Wash with distilled wateD

Y

[ Wash with 10% Na2COs solution ]

Y

[Recrystallize from EthanoI/WateD

Y

[Obtain pure Ethyl 4—amino—3—ch|orobenzoat9
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Caption: Workflow for the synthesis of Ethyl 4-amino-3-chlorobenzoate.

Detailed Step-by-Step Methodology

Materials: 4-amino-3-chlorobenzoic acid, absolute ethanol (EtOH), thionyl chloride (SOCIz),
sodium carbonate (Na=CO3), distilled water.

e Reaction Setup: A suspension of 4-amino-3-chlorobenzoic acid (e.g., 4.56 g, 0.0266 mol) in
absolute ethanol (50 mL) is prepared in a round-bottom flask.[8]

e Cooling: The suspension is cooled to -15°C using an appropriate cooling bath. This is a
critical step to control the initial exothermic reaction upon addition of thionyl chloride,
preventing potential side reactions.

e Reagent Addition: Thionyl chloride (e.g., 3.8 g, 0.032 mol) is added dropwise to the cooled
mixture.[8] The temperature must be carefully maintained below -10°C during the addition.
SOCI:z reacts with ethanol to form ethyl chlorosulfite, which is the reactive species, but also
generates HCI gas. This in-situ generation of HCI protonates the amino group, preventing its
acylation, and catalyzes the esterification of the carboxylic acid.

e Reaction Progression: After the addition is complete, the reaction mixture is stirred at 40°C
for 30 minutes, followed by refluxing for 3 hours to drive the esterification to completion.[8]

« |solation: The mixture is cooled, and the resulting precipitate is collected by filtration.
« Purification:

o The crude product is first washed with distilled water to remove any excess SOCIz and
other water-soluble impurities.[8]

o A subsequent wash with a 10% aqueous solution of sodium carbonate (NazCOs) is
performed.[8] This step is crucial to neutralize any remaining acidic species, particularly
the HCI salt of the product's amino group, thereby yielding the free amine.

o The final product is obtained after recrystallization from an ethanol/water mixture to
achieve high purity.[8]
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Application as a Core Intermediate: Synthesis of
Bioactive Molecules

The true utility of Ethyl 4-amino-3-chlorobenzoate is demonstrated in its conversion to more
complex heterocyclic systems with therapeutic potential. It serves as a precursor for various
pharmacophores, including those designed as enzyme inhibitors.

Case Study: Synthesis of 4-amino-3-
chlorobenzohydrazide, a Precursor for EGFR Inhibitors

A prominent application is its use in synthesizing novel derivatives targeting the Epidermal
Growth Factor Receptor (EGFR), a key protein in cancer signaling pathways.[8][11] The first
step in this synthetic route is the conversion of the ethyl ester to a benzohydrazide.

Ethyl 4-amino-3-chlorobenzoate (N1)

Reflux at 80°C
overnight

Hydrazine Hydrate (80%)
in Ethanol

Nucleophilic Acyl Substitution

Downsfream Synthesis

4-amino-3-chlorobenzohydrazide (N2)

1,3,4-Oxadiazoles Benzohydrazones Hydrazine-1-carbothioamides

Click to download full resolution via product page
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Caption: Conversion to a key benzohydrazide intermediate.

Protocol: Synthesis of 4-amino-3-chlorobenzohydrazide

This protocol details the nucleophilic acyl substitution reaction at the ester carbonyl, replacing
the ethoxy group with a hydrazinyl group.

Materials: Ethyl 4-amino-3-chlorobenzoate, hydrazine hydrate (80%), ethanol.

e Reaction Setup: In a 100 mL round-bottom flask, Ethyl 4-amino-3-chlorobenzoate (e.g.,
0.53 g, 0.008 mol) is combined with an excess of 80% hydrazine hydrate (e.g., 5 mL, 0.0215
mol) in ethanol (50 mL).[8] The large excess of hydrazine hydrate drives the equilibrium
towards the product.

o Reflux: The reaction mixture is refluxed overnight at 80°C.[8] The elevated temperature
provides the necessary activation energy for the nucleophilic attack of hydrazine on the less
electrophilic ester carbonyl.

« |solation: After the reflux period, the solvent is completely removed by evaporation under
reduced pressure.

 Purification: The resulting precipitate is washed with distilled water to remove excess
hydrazine hydrate and other water-soluble impurities. The solid is then collected by filtration,
dried, and recrystallized from methanol (MeOH) to yield pure 4-amino-3-
chlorobenzohydrazide.[8]

Causality and Significance: The resulting benzohydrazide is a significantly more versatile
intermediate than the starting ester for building certain heterocyclic rings. The terminal -NHz of
the hydrazide moiety is highly nucleophilic, enabling cyclization reactions with reagents like
carbon disulfide to form 1,3,4-oxadiazoles or condensation reactions with aldehydes to form
Schiff bases (benzohydrazones), which are classes of compounds investigated for their anti-
proliferative properties.[8][11]

Conclusion

Ethyl 4-amino-3-chlorobenzoate is more than a simple chemical; it is a strategic starting
material that provides an efficient entry point into a diverse range of complex molecular targets.
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Its well-defined synthesis and the orthogonal reactivity of its functional groups—the nucleophilic
amine, the modifiable ester, and the reactive chloro position—make it an invaluable tool for
medicinal chemists and process development scientists. The detailed protocols and
mechanistic insights provided in this guide underscore its established role and highlight its
continuing potential in the discovery and development of novel therapeutics. As the demand for
targeted and structurally complex APIs grows, the importance of versatile and reliable
intermediates like Ethyl 4-amino-3-chlorobenzoate will only increase.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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